4-(Diethoxymethyl)-trans-stilbene
Overview
Description
4-(Diethoxymethyl)-trans-stilbene (DEMS) is a synthetic, non-steroidal compound with a wide range of potential applications in the field of biochemistry and physiology. It is a derivative of the trans-stilbene family, which is a group of compounds that can be used as a starting material for synthesis of various pharmaceuticals, such as anti-inflammatory agents and antifungals. DEMS has been studied extensively in the laboratory for its potential applications in the field of biochemistry and physiology.
Scientific Research Applications
Synthesis of 4-(Diethoxymethyl)benzyl Alcohol
One of the primary uses of 4-(Diethoxymethyl)-trans-stilbene is in the synthesis of 4-(diethoxymethyl)benzyl alcohol . This compound has various applications in organic chemistry, particularly as a building block for more complex molecules.
Solvent Solubility
4-(Diethoxymethyl)-trans-stilbene is soluble in alcohol, chlorinated solvents, and toluene . This property makes it useful in various chemical reactions that require these solvents.
Stability in Air
This compound is air-sensitive and should be stored under inert gas . This property could make it useful in reactions that need to be carried out in an oxygen-free environment.
Spectroscopic Measurement
The structural properties of 4-(Diethoxymethyl)-trans-stilbene have been determined using B3LYP method with 6-311++G** basis set . The fundamental vibrations are analyzed with the help of FT-IR (4000-400 cm-1) and FT-Raman (3500-100 cm-1) spectra . This makes it a useful compound in spectroscopic studies.
Use in Chemosensors
While not directly mentioned in the search results, similar compounds have been used in the development of chemosensors . Given its structural properties, 4-(Diethoxymethyl)-trans-stilbene could potentially be used in similar applications.
Use in Supramolecular Devices
Again, while not directly mentioned in the search results, similar compounds have been used in the development of supramolecular devices . Given its structural properties, 4-(Diethoxymethyl)-trans-stilbene could potentially be used in similar applications.
properties
IUPAC Name |
1-(diethoxymethyl)-4-[(E)-2-phenylethenyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O2/c1-3-20-19(21-4-2)18-14-12-17(13-15-18)11-10-16-8-6-5-7-9-16/h5-15,19H,3-4H2,1-2H3/b11-10+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKUHPNYFNZOTGE-ZHACJKMWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C1=CC=C(C=C1)C=CC2=CC=CC=C2)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(C1=CC=C(C=C1)/C=C/C2=CC=CC=C2)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Diethoxymethyl)-trans-stilbene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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